Cas no 224776-09-4 (Ethyl 3-(5-pyrimidyl)propionate)
224776-09-4 structure
Product Name:Ethyl 3-(5-pyrimidyl)propionate
CAS No:224776-09-4
MF:C9H12N2O2
MW:180.203782081604
CID:2115134
Update Time:2023-08-04
Ethyl 3-(5-pyrimidyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinepropanoic acid ethyl ester
- ethyl 3-(5-pyrimidyl)propionate
- BQRRNZRDNKXREU-UHFFFAOYSA-N
- 5-Pyrimidinepropionic acid ethyl ester
- 3-Pyrimidin-5-yl-propionic acid ethyl ester
- Ethyl 3-(5-pyrimidyl)propionate
-
- Inchi: 1S/C9H12N2O2/c1-2-13-9(12)4-3-8-5-10-7-11-6-8/h5-7H,2-4H2,1H3
- InChI Key: BQRRNZRDNKXREU-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1=CN=CN=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 156
- Topological Polar Surface Area: 52.1
Ethyl 3-(5-pyrimidyl)propionate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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